Cas no 128111-67-1 (L-Prolinamide,N-[[(4R)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-)

• Product name: L-Prolinamide,N-[[(4R)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-
• CAS No: 128111-67-1
• MF: C₁₇H₂₃N₇O₅
• MW: 405.40842
• CID: 213212
• PubChem ID: 3080398

L-Prolinamide,N-[[(4R)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-[[(4R)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-
• (4R)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide
• L-Prolinamide, N-((hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)carbonyl )-L-histidyl-, (R)-, hydrate
• N-{[(4R)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide
• 128111-67-1
• L-Prolinamide, N-((hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)carbonyl)-L-histidyl-, (R)-, hydrate
• DTXSID60155808

• Inchi： InChI=1S/C17H23N7O5/c1-23-13(25)6-10(22-17(23)29)15(27)21-11(5-9-7-19-8-20-9)16(28)24-4-2-3-12(24)14(18)26/h7-8,10-12H,2-6H2,1H3,(H2,18,26)(H,19,20)(H,21,27)(H,22,29)
• InChI Key： LQZAIAZUDWIVPM-UHFFFAOYSA-N
• SMILES： CN1C(=O)CC(C(NC(C(N2CCCC2C(N)=O)=O)CC2N=CNC=2)=O)NC1=O

Computed Properties

• Exact Mass: 405.176
• Monoisotopic Mass: 405.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 48
• Topological Polar Surface Area: 171Ų
• Surface Charge: 0

Experimental Properties

• Density: 1.447
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.611